Cas no 122815-13-8 (Propanoic acid,3-(octylthio)-, ammonium salt (1:1))

• Product Name: Propanoic acid,3-(octylthio)-, ammonium salt (1:1)
• CAS No: 122815-13-8
• MF: C₁₁H₂₅NO₂S
• MW: 235.386702299118
• CID: 150723
• PubChem ID: 3078815
• Update Time: 2025-04-19

Propanoic acid,3-(octylthio)-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(octylthio)-, ammonium salt (1:1)
• azanium,3-octylsulfanylpropanoate
• AKOS024366911
• 3-(Octylthio)propanoic acid ammonium salt
• Propanoic acid, 3-(octylthio)-, ammonium salt
• 122815-13-8
• DTXSID80153725

• Inchi： 1S/C11H22O2S.H3N/c1-2-3-4-5-6-7-9-14-10-8-11(12)13;/h2-10H2,1H3,(H,12,13);1H3
• InChI Key： VOWAOAGIIPOKIP-UHFFFAOYSA-N
• SMILES： S(CCC(=O)[O-])CCCCCCCC.[NH4+]

Computed Properties

• Exact Mass: 235.16075
• Monoisotopic Mass: 235.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 76.63